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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzyl bromide

Cat. No.: B1339632 Get Quote

An In-Depth Technical Guide to the Physical Constants of 4-Bromo-3-fluorobenzyl bromide

This technical guide provides a comprehensive overview of the physical constants, specifically

the melting and boiling points, of 4-Bromo-3-fluorobenzyl bromide. It is intended for

researchers, scientists, and professionals in the field of drug development who require

accurate physical property data and standardized experimental methodologies.

Compound Identification
Chemical Name: 4-Bromo-3-fluorobenzyl bromide Synonyms: 1-Bromo-4-(bromomethyl)-2-

fluorobenzene, 3-Fluoro-4-bromobenzyl bromide[1][2] CAS Number: 127425-73-4[1][2][3]

Molecular Formula: C₇H₅Br₂F[1][2][3] Molecular Weight: 267.92 g/mol [1][2][3]

Physical Constants
The experimentally determined physical constants for 4-Bromo-3-fluorobenzyl bromide are

summarized in the table below. These values are critical for understanding the compound's

physical state at various temperatures, which is essential for handling, storage, and reaction

setup.
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Physical Constant Value

Melting Point 33-36 °C[1]

Boiling Point 252 °C[1]

259.8 °C at 760 mmHg[2]

Density 1.923 g/cm³[1][2]

Flash Point 106 °C[1]

110.9 °C[2]

Experimental Protocols
The following sections detail the standard methodologies for the determination of the melting

and boiling points of organic compounds like 4-Bromo-3-fluorobenzyl bromide.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity. The capillary method is a

widely accepted technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the crystalline 4-Bromo-3-fluorobenzyl bromide is

finely ground to a powder.
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Capillary Loading: The open end of a capillary tube is tapped into the powder, forcing a small

amount of the sample into the tube. The tube is then inverted and tapped gently to pack the

sample into the sealed end. A sample height of 2-3 mm is ideal.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer.

Heating and Observation:

The sample is heated rapidly to a temperature approximately 10-15 °C below the expected

melting point.

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the

end of the melting range.

Reporting: The melting point is reported as a range from the initial to the final temperature.

Boiling Point Determination (Distillation Method)
For larger sample quantities, the boiling point can be accurately determined by simple

distillation under atmospheric pressure.

Apparatus:

Distillation flask (round-bottom)

Condenser

Receiving flask

Thermometer and adapter

Heating mantle
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Boiling chips

Procedure:

Apparatus Assembly: The distillation apparatus is assembled with the sample and boiling

chips in the distillation flask. The thermometer bulb should be positioned just below the side

arm leading to the condenser to ensure it measures the temperature of the vapor in

equilibrium with the boiling liquid.

Heating: The flask is heated gently. As the liquid boils, the vapor rises, and the temperature

on the thermometer will increase.

Equilibrium and Measurement: The temperature will stabilize when the vapor reaches the

thermometer bulb and begins to condense. This stable temperature, observed while the

liquid is boiling and condensate is forming on the thermometer bulb, is the boiling point.

Pressure Correction: The atmospheric pressure is recorded. If the pressure is not exactly

760 mmHg, a nomograph or the Clausius-Clapeyron equation can be used to correct the

observed boiling point to the normal boiling point.

Logical Workflow
The following diagram illustrates the logical workflow from compound identification to the final

data presentation for its physical constants.
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Workflow for Physical Constant Determination
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Caption: Logical workflow for determining and reporting physical constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(m.p., b.p.)]. BenchChem, [2025]. [Online PDF]. Available at:
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fluorobenzyl-bromide-m-p-b-p]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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